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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of transcriptome analysis

for the discovery and characterization of genes involved in nepetalactone biosynthesis.

Nepetalactones, the primary iridoids in Nepeta species (e.g., catnip), are of significant interest

due to their unique biological activities, including their well-known effects on felines and their

potential as insect repellents. Elucidating the genetic underpinnings of their production is

crucial for metabolic engineering and the development of novel applications.

The Nepetalactone Biosynthetic Pathway
The biosynthesis of nepetalactones from the primary metabolite geranyl pyrophosphate (GPP)

involves a series of enzymatic conversions. Transcriptome analysis has been instrumental in

identifying the genes encoding these enzymes in various Nepeta species. The core pathway

begins with the conversion of GPP, derived from the methylerythritol phosphate (MEP)

pathway, and proceeds through several key intermediates.[1]

The established pathway involves the following key enzymes:

Geraniol Synthase (GES): Converts GPP to geraniol.[1]

Geraniol-8-hydroxylase (G8H): A cytochrome P450 enzyme that hydroxylates geraniol.[1]
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8-hydroxygeraniol oxidoreductase (HGO): Further oxidizes the molecule to produce 8-

oxogeranial.[1]

Iridoid Synthase (ISY): A key enzyme that catalyzes the reductive cyclization of 8-

oxogeranial to form the iridoid skeleton.[2]

Major Latex Protein-Like (MLPL): Involved in the formation of specific nepetalactol

stereoisomers.

Nepetalactol-related short-chain dehydrogenases (NEPS): These enzymes are responsible

for the final oxidation step, converting nepetalactol isomers into the corresponding

nepetalactone stereoisomers, and play a role in determining the final stereochemistry.
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Gene Discovery Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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